2-(4-Amino-3-bromo-phenyl)-ethanesulfonic acid dimethylamide

• Molecular Formula: C10H15BrN2O2S
• Molecular Weight: 307.21 g/mol
• IUPAC Name: 2-(4-amino-3-bromophenyl)-N,N-dimethylethanesulfonamide
• InChI: InChI=1S/C10H15BrN2O2S/c1-13(2)16(14,15)6-5-8-3-4-10(12)9(11)7-8/h3-4,7H,5-6,12H2,1-2H3
• InChI Key: MVKUJXMITJHSAS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)CCC1=CC(=C(C=C1)N)Br

Description

2-(4-Amino-3-bromo-phenyl)-ethanesulfonic acid dimethylamide is a useful research compound. Its molecular formula is C10H15BrN2O2S and its molecular weight is 307.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 737 mg (3.23 mmol) of 2-(4-amino-phenyl)-ethanesulfonic acid dimethylamide (as prepared in the previous step) in CH2Cl2 (20 mL) was cooled to 0° C. and treated with 574 mg (3.23 mmol) of NBS. The ice bath was removed and the mixture stirred at RT for 25 min. The mixture was diluted with CH2Cl2 (40 mL) and washed with saturated aqueous NaHCO3 (2×30 mL). The aqueous layer was extracted with CH2Cl2 (1×30 mL) the combined organic layers were dried (MgSO4) and concentrated in vacuo to afford 955 mg (96%) of the title compound as a white solid: 1H-NMR (CD3OD; 400 MHz): δ 7.35 (d, 1H, J=2.0 Hz), 7.04 (dd, 1H, J=8.0, 2.0 Hz), 4.44 (br s, 2H), 3.21-3.14 (m, 2H), 2.96-2.89 (m, 2H), 2.84 (s, 6H). Mass spectrum (ESI, m/z): Calcd. for C10H15N2OSBr, 307.0/309.0 (M+H). found 307.0/309.0.